3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-{[(3,4-dimethoxyphenyl)sulfonyl]amino}benzamide” is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is related to the compound “4-{[N-[(3,4-dimethoxyphenyl)sulfonyl]-N-(4-methylphenyl)glycyl]amino}benzamide” which has a molecular formula of C24H25N3O6S .
Scientific Research Applications
Antioxidant Activity
Benzamide compounds, including those with 3,4-dimethoxyphenyl groups, have been found to exhibit significant antioxidant activity . They can act as free radical scavengers and metal chelators, helping to prevent oxidative damage in biological systems .
Antibacterial Activity
These compounds have also shown promising antibacterial properties . They have been tested in vitro against various gram-positive and gram-negative bacteria, and some have shown effectiveness comparable to standard drugs .
Antimicrobial Activity
In addition to their antibacterial properties, benzamide derivatives have also demonstrated antimicrobial activity . This makes them potential candidates for the development of new antimicrobial drugs .
Anti-inflammatory Activity
Benzamides have been studied for their anti-inflammatory properties . This suggests potential applications in the treatment of inflammatory diseases .
Anticancer Activity
Some benzamide derivatives have been used in the treatment of cancer . Their ability to inhibit the growth of cancer cells makes them potential candidates for anticancer drug development .
Industrial Applications
Amide compounds, including benzamides, are used in various industrial sectors such as the plastic, rubber industry, paper industry, and agriculture . They are structural compounds found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
properties
IUPAC Name |
3-[(3,4-dimethoxyphenyl)sulfonylamino]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O5S/c1-21-13-7-6-12(9-14(13)22-2)23(19,20)17-11-5-3-4-10(8-11)15(16)18/h3-9,17H,1-2H3,(H2,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUPNHTDCPNDOBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(3,4-Dimethoxyphenyl)sulfonyl]amino}benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.